Cas no 1708079-75-7 (N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide)

• Product Name: N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide
• CAS No: 1708079-75-7
• MF: C₈H₇ClN₄OS
• MW: 242.685378313065
• CID: 5191352
• Update Time: 2025-10-29

N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide
• Propanamide, N-(7-chlorothiazolo[5,4-d]pyrimidin-2-yl)-

• Inchi： 1S/C8H7ClN4OS/c1-2-4(14)12-8-13-5-6(9)10-3-11-7(5)15-8/h3H,2H2,1H3,(H,12,13,14)
• InChI Key： YZVWYWPXHNYSDO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)N=CN=C2S1)(=O)CC

Additional information on N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide

Introduction to N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide (CAS No. 1708079-75-7)

N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide (CAS No. 1708079-75-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[5,4-d]pyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent at the 7-position and an amide functional group at the 2-position of the thiazolo[5,4-d]pyrimidine core enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The thiazolo[5,4-d]pyrimidine scaffold is a fused heterocyclic system consisting of a thiadiazole ring linked to a pyrimidine ring. This structural configuration has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The amide group in N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide not only contributes to the compound's solubility and bioavailability but also serves as a pharmacophoric element that can modulate receptor binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on thiazolo[5,4-d]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, transcription factors, and other key targets involved in cancer progression and inflammatory diseases. The chloro substituent in particular has been identified as a critical moiety that can enhance binding interactions with biological targets, thereby improving the overall efficacy of the compound.

N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide has been investigated for its potential role in modulating pathways associated with chronic diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on specific kinases that are overexpressed in certain types of cancer. By targeting these kinases, the compound could potentially disrupt signaling cascades that drive tumor growth and metastasis. Additionally, the amide group may contribute to anti-inflammatory properties by interacting with inflammatory mediators and modulating immune responses.

The synthesis of N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro substituent at the 7-position of the thiazolo[5,4-d]pyrimidine ring typically involves halogenation reactions using appropriate reagents such as phosphorus oxychloride or sulfuryl chloride. The subsequent formation of the amide bond at the 2-position is achieved through condensation reactions with propionoyl chloride or other suitable carboxylic acid derivatives.

The pharmacokinetic properties of N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide have been evaluated in preclinical models to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies have revealed that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at doses comparable to those expected for clinical use.

In conclusion, N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-propionamide (CAS No. 1708079-75-7) represents a promising candidate for further investigation in drug discovery. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing novel therapeutic agents targeting various diseases. As research in this field continues to evolve, additional insights into the pharmacological properties and potential applications of this compound are expected to emerge.